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Compound of Interest

Compound Name: Manoyl oxide

CAS No.: 27642-41-7

Cat. No.: B15571580

Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for Manoyl oxide (CAS No. 596-84-9), a labdane diterpenoid

and a biosynthetic precursor to forskolin. While Manoyl oxide is not currently classified as a

hazardous substance under the Globally Harmonized System (GHS), its toxicological

properties have not been extensively studied.[1] Therefore, it is prudent to handle it with

standard laboratory precautions for non-volatile organic compounds.

Physical & Chemical Properties
A summary of the known quantitative data for Manoyl oxide is presented below. This

information is critical for logistical planning, including storage and experimental setup.
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Property Value Source

Molecular Formula C₂₀H₃₄O [2]

Molecular Weight 290.48 g/mol [3]

CAS Number 596-84-9 [2][3]

Boiling Point
338.00 to 339.00 °C @ 760.00

mm Hg
[1][4]

Flash Point 155.00 °C (311.00 °F) [1][4]

Vapor Pressure
0.000190 mmHg @ 25.00 °C

(estimated)
[1][4]

Water Solubility

0.04131 mg/L @ 25 °C

(estimated, practically

insoluble)

[1][5]

logP (o/w) 6.887 (estimated) [1]

Operational Plan: Handling and Disposal
This procedural guidance outlines the step-by-step process for the safe handling and disposal

of Manoyl oxide in a laboratory setting.

Personal Protective Equipment (PPE)
Given the unclassified nature of Manoyl oxide, standard laboratory PPE is required to

minimize exposure.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.[6]

Eye Protection: Safety glasses with side shields or goggles are mandatory.[6]

Body Protection: A standard laboratory coat should be worn at all times.[6]

Respiratory Protection: Not generally required for handling small quantities in a well-

ventilated area due to its low volatility. If aerosols may be generated or if working with larger
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quantities, a risk assessment should be performed to determine if respiratory protection is

needed.

Step-by-Step Handling Protocol
Preparation:

Ensure the work area, typically a laboratory bench or a fume hood, is clean and

uncluttered.

Assemble all necessary equipment (spatulas, weighing paper, glassware, solvent) before

handling the compound.

Confirm that an appropriate spill kit for non-hazardous organic materials is readily

available.

Weighing and Transfer:

Manoyl oxide is typically a solid or an oil. Handle with care to avoid generating dust or

aerosols.

Use a spatula to transfer the desired amount from the storage container to a tared weigh

boat or directly into a vessel.

If dissolving, add the solvent to the vessel containing the Manoyl oxide. Given its low

water solubility, organic solvents such as ethanol or DMSO are appropriate.[1]

Experimental Use:

Conduct all procedures in a well-ventilated laboratory.

Avoid direct contact with skin and eyes.

Keep containers of Manoyl oxide closed when not in use.

Post-Handling:

Clean any contaminated surfaces with an appropriate solvent and then soap and water.
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Wash hands thoroughly after handling the compound, even if gloves were worn.

Disposal Plan
As Manoyl oxide is a non-hazardous organic compound with very low water solubility, specific

disposal procedures should be followed to minimize environmental impact.

Chemical Waste:

Dispose of waste Manoyl oxide and solutions in a designated, labeled hazardous waste

container for non-halogenated organic waste.[7][8] Do not pour down the drain.[7][9]

Given its practical insolubility in water, aqueous waste should not be contaminated with

Manoyl oxide.[5]

Contaminated Materials:

Dispose of gloves, weigh boats, and other contaminated disposable materials in a

designated solid waste container for chemically contaminated lab debris.[7]

Empty Containers:

Rinse the empty container with a suitable organic solvent (e.g., ethanol or acetone).

Dispose of the rinsate in the non-halogenated organic waste stream.

Once triple-rinsed, the container can often be disposed of as regular laboratory glassware,

but institutional policies should be confirmed.[9]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of Manoyl oxide,

from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Manoyl oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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